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Compound of Interest

Compound Name: p-METHYLACETOPHENONE

Cat. No.: B140295 Get Quote

In the fields of chemical research and pharmaceutical development, confirming the identity and

purity of a compound is a critical preliminary step. This guide provides a detailed comparison of

p-methylacetophenone with its structural isomers and the parent compound, acetophenone,

using melting point analysis as a key verification technique. Experimental data is presented to

support the differentiation of these compounds, alongside a comprehensive protocol for

accurate melting point determination.

Comparative Melting Point Data
The identity of a crystalline solid can be reliably verified by its melting point, as pure substances

exhibit a sharp and characteristic melting range. In contrast, impure substances display a

depressed and broader melting point range. The data below summarizes the reported melting

points for p-methylacetophenone and its common alternatives. A notable discrepancy exists

in the literature for the melting point of p-methylacetophenone, with some sources reporting a

range of 22-24°C and others a value of 28°C.[1][2][3][4] This highlights the importance of

consistent experimental technique and the use of certified reference standards.
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Compound Name Structure
Reported Melting Point
(°C)

p-Methylacetophenone 1-(4-methylphenyl)ethanone 22 - 24 or 28[1][2][3][4]

o-Methylacetophenone 1-(2-methylphenyl)ethanone
Not available (liquid at room

temp.)

m-Methylacetophenone 1-(3-methylphenyl)ethanone -9[5][6]

Acetophenone 1-phenylethanone 19 - 20.5[7][8][9][10][11]

Note: o-Methylacetophenone is a liquid at room temperature, and therefore melting point

analysis is not applicable for its identification in a standard laboratory setting.

Experimental Protocol: Melting Point Determination
This protocol outlines the capillary method for determining the melting point of a solid organic

compound.[12][13][14][15]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer (calibrated)

Procedure:

Sample Preparation:

Ensure the sample of p-methylacetophenone is completely dry and in a fine powdered

form.[15] If necessary, gently grind the crystals using a clean mortar and pestle.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/8500
https://www.merckmillipore.com/IN/en/product/4-Methylacetophenone,MDA_CHEM-821243
https://www.sigmaaldrich.com/HK/zh/product/aldrich/m26615
https://www.chemicalbook.com/ProductMSDSDetailCB5852945_EN.htm
http://www.stenutz.eu/chem/solv6.php?name=m-methylacetophenone
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4142119.aspx
https://www.britannica.com/science/acetophenone
https://en.wikipedia.org/wiki/Acetophenone
https://www.chemimpex.com/products/33736
https://commonchemistry.cas.org/detail?cas_rn=98-86-2
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5694882.aspx
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://www.edisco.it/it-works/wp-content/uploads/sites/107/2021/09/02_Melting_point_determination.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2023_121237253.pdf
https://www.benchchem.com/product/b140295?utm_src=pdf-body
https://uomus.edu.iq/img/lectures21/MUCLecture_2023_121237253.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the sealed end

of the tube on a hard surface.[14]

Apparatus Setup:

Place the packed capillary tube into the sample holder of the melting point apparatus.

Ensure the thermometer is correctly positioned to accurately measure the temperature of

the heating block.

Determination of Melting Range:

If the approximate melting point is unknown, a rapid preliminary determination can be

performed by heating the sample at a fast rate.[12]

For an accurate measurement, start heating at a slow, controlled rate, approximately 1-

2°C per minute, when the temperature is about 15-20°C below the expected melting point.

[12]

Record the temperature at which the first drop of liquid appears (the beginning of the

melting range).

Continue heating slowly and record the temperature at which the last solid crystal melts

(the end of the melting range).

Mixed Melting Point (for identity confirmation):

To definitively confirm the identity of the unknown sample as p-methylacetophenone, a

mixed melting point determination should be performed.[13][16]

Mix a small amount of the unknown sample with an authentic sample of p-
methylacetophenone in a 1:1 ratio.

Determine the melting point of the mixture. If there is no depression or broadening of the

melting point range compared to the authentic sample, the unknown is confirmed to be p-
methylacetophenone.[13] A significant depression would indicate the samples are

different compounds.
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Logical Workflow for Identity Verification
The following diagram illustrates the decision-making process for verifying the identity of a

sample suspected to be p-methylacetophenone using melting point analysis.

Start: Unknown Sample

Prepare Sample for Melting Point Analysis

Determine Experimental Melting Point Range

Compare with Literature Value of p-Methylacetophenone (22-28°C)

Does Experimental MP Match Literature?

Perform Mixed Melting Point with Authentic p-Methylacetophenone

Yes

Sample is Not p-Methylacetophenone or is Impure

No

No Melting Point Depression?

Identity Verified as p-Methylacetophenone

Yes No
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Click to download full resolution via product page

Caption: Identity Verification Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b140295#verifying-the-identity-of-p-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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